Cas no 868064-22-6 (1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-)
868064-22-6 structure
Product Name:1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
CAS No:868064-22-6
MF:C13H18N2O2
MW:234.294223308563
CID:718940
PubChem ID:45122026
Update Time:2025-04-19
1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
- SCHEMBL5235512
- 868064-22-6
- 1H-1,4-Diazepine,1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-
- AKOS010814375
-
- Inchi: 1S/C13H18N2O2/c1-4-14-5-7-15(6-1)11-2-3-12-13(10-11)17-9-8-16-12/h2-3,10,14H,1,4-9H2
- InChI Key: BYXPPRKHBXJCEW-UHFFFAOYSA-N
- SMILES: O1CCOC2C=CC(=CC1=2)N1CCNCCC1
Computed Properties
- Exact Mass: 234.137
- Monoisotopic Mass: 234.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.7A^2
- XLogP3: 1.5
1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
868064-22-6 (1H-1,4-Diazepine, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)hexahydro-) Related Products
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